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Compound Name: PD 140376

Cat. No.: B1679104

Audience: Researchers, scientists, and drug development professionals.

Introduction Gastrin is a crucial peptide hormone responsible for stimulating gastric acid
secretion, promoting gastric mucosal growth, and regulating gastric motility.[1] It exerts its
effects primarily through the cholecystokinin B receptor (CCKBR), a G-protein coupled receptor
(GPCR).[2][3] Dysregulation of gastrin signaling is implicated in various pathologies, including
gastrointestinal cancers.[1][4] PD 140376 is a potent and highly selective non-peptide
antagonist for the CCKB/gastrin receptor, making it an invaluable tool for elucidating the
physiological and pathological roles of gastrin signaling pathways.[5][6][7] These application
notes provide a comprehensive guide to using PD 140376 as a research tool.

Mechanism of Action PD 140376 acts as a competitive antagonist at the CCKB receptor. It
binds with high affinity to the receptor, thereby preventing the binding of endogenous agonists
like gastrin and cholecystokinin (CCK).[3][5] This blockade inhibits the activation of downstream
signaling cascades initiated by the receptor. The binding of gastrin to CCKBR typically activates
Gg-alpha, which in turn stimulates phospholipase C (PLC).[8] This leads to the hydrolysis of
PIP2 into inositol triphosphate (IP3) and diacylglycerol (DAG), ultimately resulting in increased
intracellular calcium and activation of protein kinase C.[8] Furthermore, gastrin signaling can
activate other major pathways, including the PIBK/AKT and MAPK/ERK cascades, which are
involved in cell proliferation, survival, and inflammation.[3][8][9] PD 140376 effectively blocks
these downstream events by preventing the initial receptor activation.

Quantitative Data: Binding Affinity of PD 140376
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The following table summarizes the binding affinity of PD 140376 for the CCKB/gastrin

receptor. This data highlights the compound's high potency and suitability for receptor

characterization studies.
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Visualizing Gastrin Signaling and Inhibition

The following diagrams illustrate the key signaling pathways activated by gastrin and the
mechanism of inhibition by PD 140376.
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Preparation

1. Culture AGS-E Cells
to 70-80% Confluency

'

2. Serum Starve Cells
(e.g., 12-24 hours)

Treaiment

3. Pre-incubate with PD 140376
(or vehicle) for 30-60 min

4, Stimulate with Gastrin-17
(e.g., 10 nM for 5-15 min)

Anzvsis

5. Lyse Cells & Collect Protein

'

6. SDS-PAGE & Western Blot

:

7. Probe with Antibodies
(p-ERK, Total ERK)

8. Image & Quantify Bands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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